1-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(3-carbazol-9-yl-2-hydroxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H25N3O2/c22-21(26)15-9-11-23(12-10-15)13-16(25)14-24-19-7-3-1-5-17(19)18-6-2-4-8-20(18)24/h1-8,15-16,25H,9-14H2,(H2,22,26)
• InChI Key: MKDSIYLDQUGKHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

“1-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-piperidinecarboxamide” is a chemical compound with the linear formula C21H25N3O5. It has a molecular weight of 399.45. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of carbazole derivatives and their electropolymerization processes have been studied. Carbazole and its derivatives are known for their high hole transporting capabilities and strong fluorescence. Carbazole can be easily functionalized at the N-position and then covalently linked with other monomers.

Chemical Reactions Analysis

Carbazole-based compounds are particularly attractive due to their important photochemical and thermal stability and good hole-transport ability. They are suitable for a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors.

Mechanism of Action

While specific information on the mechanism of action for “1-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-piperidinecarboxamide” is not available, a related compound, 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), has been studied for its antiallodynic action in a mouse model of sciatic nerve ligation. NNC05-2090, an inhibitor that displays moderate selectivity for the betaine/GABA transporter (BGT-1), had an antiallodynic action on model mice treated through both intrathecally and intravenous administration routes.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.